![molecular formula C14H14N2O2 B6008000 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol CAS No. 15096-05-6](/img/structure/B6008000.png)
2-[(4-methoxyphenyl)diazenyl]-4-methylphenol
Overview
Description
2-[(4-methoxyphenyl)diazenyl]-4-methylphenol, also known as Sudan I, is a synthetic azo dye that is commonly used in the textile and food industries as a coloring agent. However, due to its potential carcinogenic properties, its use in food products has been banned in several countries. In recent years, there has been a growing interest in studying the chemical properties and potential applications of Sudan I in scientific research.
Mechanism of Action
The mechanism of action of 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I is not fully understood. However, it is believed to interact with cellular components such as proteins and nucleic acids, leading to alterations in cellular function and potentially contributing to its carcinogenic properties.
Biochemical and Physiological Effects
Studies have shown that 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I can induce DNA damage and oxidative stress in cells, which may contribute to its potential carcinogenic properties. Additionally, 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I has been shown to have toxic effects on liver and kidney function in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I in lab experiments is its fluorescent properties, which allow for easy detection and visualization. However, its potential carcinogenic properties and toxicity limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research on 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I. One area of interest is the development of novel photoactive materials using 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I as a chromophore. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I and its potential applications in photodynamic therapy for cancer treatment. Finally, more research is needed to explore the potential toxic effects of 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I on human health and the environment.
Synthesis Methods
The synthesis of 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I involves the reaction of 4-methoxyaniline with diazonium salt of 4-methylphenol in the presence of a catalyst such as copper powder. The resulting product is a red-orange crystalline powder that is soluble in organic solvents.
Scientific Research Applications
2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I has been studied extensively for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of protein-ligand interactions, as well as a chromophore for the synthesis of novel photoactive materials. Additionally, 2-[(4-methoxyphenyl)diazenyl]-4-methylphenol I has been investigated for its potential use as a photosensitizer in photodynamic therapy for the treatment of cancer.
properties
IUPAC Name |
2-[(4-methoxyphenyl)diazenyl]-4-methylphenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-10-3-8-14(17)13(9-10)16-15-11-4-6-12(18-2)7-5-11/h3-9,17H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJOMBGVJOKGTBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)N=NC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501036003 |
Source
|
| Record name | 2-[(4-Methoxyphenyl)diazenyl]-4-methylphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501036003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26661059 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
15096-05-6 |
Source
|
| Record name | 2-(4-Methoxybenzeneazo)-4-methylphenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015096056 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-[(4-Methoxyphenyl)diazenyl]-4-methylphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501036003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-METHOXYPHENYLAZO)-4-METHYLPHENOL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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